Cas no 1903601-48-8 (3-(furan-2-yl)methyl-1-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-ylurea)
3-(furan-2-yl)methyl-1-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-ylurea Chemical and Physical Properties
Names and Identifiers
-
- 3-(furan-2-yl)methyl-1-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-ylurea
- 1903601-48-8
- 3-[(furan-2-yl)methyl]-1-[1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl]urea
-
- Inchi: 1S/C16H25N5O3/c1-11-9-14(22)20-15(18-11)21-6-4-12(5-7-21)19-16(23)17-10-13-3-2-8-24-13/h2-3,8,11-12,15,18H,4-7,9-10H2,1H3,(H,20,22)(H2,17,19,23)
- InChI Key: FHSZRFMCYLQPMD-UHFFFAOYSA-N
- SMILES: O=C1CC(C)NC(N1)N1CCC(CC1)NC(NCC1=CC=CO1)=O
Computed Properties
- Exact Mass: 335.19573968g/mol
- Monoisotopic Mass: 335.19573968g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 453
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 98.6Ų
3-(furan-2-yl)methyl-1-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-ylurea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6524-1796-2μmol |
3-[(furan-2-yl)methyl]-1-[1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl]urea |
1903601-48-8 | 2μmol |
$85.5 | 2023-09-08 | ||
| Life Chemicals | F6524-1796-5μmol |
3-[(furan-2-yl)methyl]-1-[1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl]urea |
1903601-48-8 | 5μmol |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6524-1796-1mg |
3-[(furan-2-yl)methyl]-1-[1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl]urea |
1903601-48-8 | 1mg |
$81.0 | 2023-09-08 | ||
| Life Chemicals | F6524-1796-2mg |
3-[(furan-2-yl)methyl]-1-[1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl]urea |
1903601-48-8 | 2mg |
$88.5 | 2023-09-08 | ||
| Life Chemicals | F6524-1796-3mg |
3-[(furan-2-yl)methyl]-1-[1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl]urea |
1903601-48-8 | 3mg |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6524-1796-4mg |
3-[(furan-2-yl)methyl]-1-[1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl]urea |
1903601-48-8 | 4mg |
$99.0 | 2023-09-08 | ||
| Life Chemicals | F6524-1796-5mg |
3-[(furan-2-yl)methyl]-1-[1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl]urea |
1903601-48-8 | 5mg |
$103.5 | 2023-09-08 |
3-(furan-2-yl)methyl-1-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-ylurea Related Literature
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on 3-(furan-2-yl)methyl-1-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-ylurea
Research Brief on 3-(furan-2-yl)methyl-1-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-ylurea (CAS: 1903601-48-8)
The compound 3-(furan-2-yl)methyl-1-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-ylurea (CAS: 1903601-48-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and biological activity.
Recent studies have highlighted the role of this compound as a potent modulator of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The furan and dihydropyrimidinone moieties in its structure are believed to contribute to its binding affinity and selectivity towards target proteins. Preliminary in vitro assays have demonstrated promising inhibitory effects on key biomarkers associated with chronic inflammatory diseases and certain types of cancer.
The synthesis of 3-(furan-2-yl)methyl-1-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-ylurea involves a multi-step process, with the final step being the coupling of the furan-2-ylmethyl group to the piperidin-4-ylurea core. Optimization of this synthetic route has been a focus of recent research, aiming to improve yield and purity while reducing production costs. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the compound's structural integrity.
In vivo studies using animal models have provided preliminary evidence of the compound's pharmacokinetic profile and safety. The results indicate moderate bioavailability and a favorable half-life, though further optimization may be required to enhance its therapeutic window. Notably, the compound exhibits minimal off-target effects, suggesting high specificity for its intended biological targets.
Future research directions include the exploration of structural analogs to improve efficacy and reduce potential side effects. Additionally, collaborative efforts between academic and industrial researchers are underway to advance this compound into preclinical development. The integration of computational modeling and high-throughput screening is expected to accelerate the identification of optimal derivatives.
In conclusion, 3-(furan-2-yl)methyl-1-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-ylurea represents a promising candidate for further development in the treatment of inflammatory and oncological conditions. Continued investigation into its mechanism and therapeutic potential is warranted to fully realize its clinical applications.
1903601-48-8 (3-(furan-2-yl)methyl-1-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-ylurea) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)